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(1-methylethyl)-

Cat. No.: B1596366 Get Quote

A Technical Guide for Researchers and Drug Development Professionals

This guide provides an in-depth, objective comparison of the abuse potential of N-

isopropylbenzylamine (N-IPB) and methamphetamine (METH). As a structural isomer of

methamphetamine, N-IPB has emerged as a significant compound of interest, primarily due to

its use as a diluent or outright substitute in illicit methamphetamine markets.[1][2] This analysis

synthesizes preclinical data from key behavioral and pharmacological studies to elucidate the

comparative risks and mechanisms underlying the abuse liability of these two substances.

Introduction: A Tale of Two Isomers
Methamphetamine is a potent psychostimulant of the central nervous system (CNS) with a

well-documented high potential for abuse and addiction.[3][4] Its use is associated with

significant public health crises worldwide. N-isopropylbenzylamine, sharing the same chemical

formula (C₁₀H₁₅N) and molar mass as methamphetamine, presents a unique challenge.[2] Its

physical resemblance to METH in its crystalline hydrochloride salt form allows it to be

deceptively sold as "Ice" or used as a cutting agent.[5][6] While initially considered to have no

stimulant effects, recent scientific investigations have revealed a more complex profile.[1] This

guide aims to dissect the available evidence to provide a clear, data-driven comparison of their

abuse potential.
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The structural difference between the two compounds is subtle but significant. In

methamphetamine, a methyl group is attached to the alpha-carbon of the phenethylamine core,

whereas in N-isopropylbenzylamine, an isopropyl group is attached to the nitrogen atom of the

benzylamine structure.[7] This seemingly minor variation profoundly impacts their

pharmacological activity. However, their physical properties, particularly of their hydrochloride

salts, are remarkably similar, complicating identification by non-technical means.[2][8]

Property Methamphetamine (METH)
N-Isopropylbenzylamine
(N-IPB)

Chemical Formula C₁₀H₁₅N C₁₀H₁₅N

Molar Mass 149.237 g/mol 149.237 g/mol

Description Potent CNS Stimulant

Primarily an industrial

chemical; used as a METH

adulterant[9]

Appearance (HCl salt)
White/translucent crystals

("Ice")

White crystalline solid, similar

in appearance to METH HCl[5]

Legal Status (U.S.)
Schedule II Controlled

Substance

Not a federally controlled

substance[1][5]

Comparative Pharmacology and Mechanism of
Action
The abuse potential of a substance is intrinsically linked to its interaction with neurotransmitter

systems in the brain's reward pathways. Here, METH and N-IPB diverge significantly.

Methamphetamine: A Potent Dopaminergic Agent
Methamphetamine's powerful reinforcing effects are primarily mediated by its profound impact

on the dopamine (DA) system. It acts as a potent agonist at the trace amine-associated

receptor 1 (TAAR1), which triggers the internalization and reversal of the dopamine transporter

(DAT). This action leads to a massive, non-vesicular release of dopamine from the presynaptic

neuron into the synapse, while also blocking dopamine reuptake. The result is a rapid and
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sustained increase in extracellular dopamine concentrations, leading to intense euphoria,

increased energy, and a high potential for psychological dependence.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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